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Compound of Interest

Compound Name: N,N'-Diallyltartramide

CAS No.: 28843-34-7

Cat. No.: B1208046

Get Quote

As a Senior Application Scientist, my goal is to empower your research by not only providing

high-quality reagents but also ensuring you have the critical information to handle them safely

and responsibly from acquisition to disposal. This guide provides a comprehensive, step-by-

step protocol for the proper disposal of N,N'-Diallyltartramide (CAS: 58477-85-3), a common

cross-linking agent for polyacrylamide gels.[1][2] Adherence to these procedures is essential

for maintaining laboratory safety, protecting the environment, and ensuring regulatory

compliance.

Core Principle: Hazard-Based Waste Management
The foundation of any chemical disposal procedure is a thorough understanding of the

substance's hazards. N,N'-Diallyltartramide is classified as a hazardous chemical, and its

disposal route is dictated by its specific toxicological and ecotoxicological profile.[3] Simply

discarding it as general waste or washing it down the drain is not a compliant or safe option.

The primary hazards associated with DATD necessitate its handling as controlled chemical

waste.[3][4] Its WGK (Water Hazard Class) rating of 3 signifies that it is severely hazardous to

water, making the prevention of its release into aquatic environments a top priority.[1]
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Table 1: Hazard Profile of N,N'-Diallyltartramide

Hazard
Classification

Category GHS Statement Source

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[3][4]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[3][4]

Specific target organ

toxicity — single

exposure

Category 3
H335: May cause

respiratory irritation
[3][4]

Water Hazard Class

(WGK)
3

Severely hazardous to

water
[1]

Pre-Disposal Safety and Personal Protective
Equipment (PPE)
Before handling DATD for disposal, it is imperative to wear appropriate Personal Protective

Equipment (PPE) to mitigate the risks of exposure. The causality is direct: the solid, powder

form of DATD can become airborne, leading to inhalation, while direct contact can cause skin

and eye irritation.[3][4]

Hand Protection: Wear nitrile gloves. If skin contact occurs, wash the area immediately with

soap and plenty of water.[3]

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[3] Should

eye contact occur, rinse cautiously with water for several minutes.[3]

Respiratory Protection: For handling bulk powder or in situations where dust may be

generated, an N95 (US) or equivalent dust mask is required to prevent respiratory tract

irritation.

Skin and Body Protection: A standard lab coat should be worn to protect against incidental

skin contact.
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Step-by-Step Disposal Protocols
The correct disposal stream for N,N'-Diallyltartramide depends on its form. Under no

circumstances should DATD or its solutions be discharged into the sanitary sewer.[5] The

guiding principle is to "Dispose of contents/container to an approved waste disposal plant."[3]

Protocol 3.1: Unused or Expired Solid N,N'-
Diallyltartramide
This protocol applies to the pure, solid chemical in its original container or as a collected waste

product.

Containerization: Ensure the chemical is in a well-sealed, clearly labeled container. If not in

its original packaging, use a container suitable for solid chemical waste.

Labeling: The container must be labeled as "Hazardous Waste" and, at a minimum, include

the chemical name "N,N'-Diallyltartramide," the CAS number "58477-85-3," and the

appropriate GHS hazard pictograms (e.g., exclamation mark).

Segregation: Store the waste container in a designated satellite accumulation area for

hazardous waste, away from incompatible materials.

Final Disposal: Arrange for pickup by your institution's licensed professional waste disposal

service. The standard and recommended method for this type of organic solid is incineration

in a chemical incinerator equipped with an afterburner and scrubber.[6]

Protocol 3.2: Contaminated Labware and Debris
This includes items such as gloves, weigh boats, paper towels, and pipette tips that are

contaminated with DATD.

Collection: Place all contaminated solid waste into a designated, durable, and leak-proof

waste bag or container. This container should be separate from regular trash.

Labeling: Clearly label the bag or container as "Hazardous Waste: N,N'-Diallyltartramide
Contaminated Debris."
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Disposal: Once the container is full, seal it and manage it through your institution's chemical

waste disposal program, following the same pathway as the solid chemical.

Protocol 3.3: Aqueous Solutions and Polyacrylamide
Gels
This category includes leftover monomer solutions or fully polymerized polyacrylamide gels

cross-linked with DATD. While polymerization immobilizes the DATD, the gel itself should be

treated as chemical waste.

Prohibition of Drain Disposal: Due to its severe hazard to aquatic life (WGK 3), drain disposal

is strictly forbidden.[1]

Collection of Liquids: Collect any aqueous waste containing unpolymerized DATD in a

designated, sealed, and properly labeled hazardous waste container for aqueous organic

waste.

Collection of Gels: Collect used or excess polyacrylamide gels in a labeled, sealed container

or bag.

Labeling: Label the waste container with its contents (e.g., "Aqueous Waste with N,N'-
Diallyltartramide" or "Polyacrylamide Gels with N,N'-Diallyltartramide").

Disposal: Manage the container through your institution's hazardous waste program for

incineration or other approved treatment methods.

Emergency Spill Management
In the event of a spill of solid N,N'-Diallyltartramide, follow these steps:

Evacuate and Ventilate: Ensure the immediate area is clear and increase ventilation if

possible.

Wear Full PPE: Before cleanup, don the required PPE, including an N95 respirator, gloves,

and eye protection.
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Contain and Clean: Avoid breathing dust.[4] Carefully sweep up the solid material and place

it into a suitable, sealed container for disposal.[3][4] Avoid methods that create dust.

Decontaminate: Clean the spill area with soap and water.

Dispose: Label the container with the spilled contents and manage it as hazardous waste

according to Protocol 3.1.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper management and

disposal of N,N'-Diallyltartramide waste streams.
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Polyacrylamide Gels
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sealed waste container.
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sealed hazardous waste bag.

DO NOT DRAIN DISPOSE.
Collect in a labeled,

sealed liquid waste container.

Dispose via Licensed
Chemical Waste Contractor

(e.g., Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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